1-(3-chlorophenyl)-4-(2-ethylbutanoyl)piperazine

• IUPAC Name: 1-[4-(3-chlorophenyl)piperazin-1-yl]-2-ethylbutan-1-one
• InChI: InChI=1S/C16H23ClN2O/c1-3-13(4-2)16(20)19-10-8-18(9-11-19)15-7-5-6-14(17)12-15/h5-7,12-13H,3-4,8-11H2,1-2H3
• InChI Key: RYICTIXRXNTBNE-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)N1CCN(CC1)C2=CC(=CC=C2)Cl
• Molecular Formula: C16H23ClN2O
• Molecular Weight: 294.82 g/mol

Description

1-(3-chlorophenyl)-4-(2-ethylbutanoyl)piperazine, commonly known as Etizolam, is a thienodiazepine derivative with anxiolytic, sedative, hypnotic, and muscle relaxant properties. It is widely used in the research industry due to its unique chemical structure and pharmacological effects.

Mechanism of Action

Etizolam acts on the central nervous system by binding to the benzodiazepine site of the GABA-A receptor. This results in an increase in the activity of the inhibitory neurotransmitter GABA, leading to a decrease in neuronal excitability and anxiolytic, sedative, and hypnotic effects.
Biochemical and Physiological Effects:
Etizolam has been shown to have a number of biochemical and physiological effects. It has been found to increase the levels of GABA in the brain, leading to a decrease in neuronal excitability. Etizolam has also been shown to increase the levels of dopamine and serotonin in the brain, leading to an increase in mood and relaxation. Physiologically, Etizolam has been found to decrease heart rate, blood pressure, and respiratory rate.

Advantages and Limitations for Lab Experiments

Etizolam has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and has well-established pharmacological effects. It has also been shown to be effective in a number of different animal models of anxiety and insomnia. However, there are also some limitations to the use of Etizolam in lab experiments. It has a relatively short half-life, which can make it difficult to study its long-term effects. It is also a controlled substance in many countries, which can make it difficult to obtain for research purposes.

Future Directions

There are a number of future directions for research on Etizolam. One area of interest is the potential use of Etizolam in the treatment of alcohol withdrawal syndrome and seizures. Another area of interest is the development of new thienodiazepine derivatives with improved pharmacological properties. Additionally, more research is needed to fully understand the long-term effects of Etizolam and its potential for abuse.

Synthesis Methods

Etizolam can be synthesized by reacting 2-ethylbutyryl chloride with 1-(3-chlorophenyl)piperazine in the presence of a base such as triethylamine. The reaction is carried out in anhydrous conditions and the resulting product is purified by recrystallization. The synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

Etizolam has been extensively studied in the field of neuroscience and pharmacology due to its unique chemical structure and pharmacological effects. It has been found to have anxiolytic, sedative, hypnotic, and muscle relaxant properties, making it useful in the treatment of anxiety disorders, insomnia, and muscle spasms. Etizolam has also been studied for its potential use in the treatment of alcohol withdrawal syndrome and seizures.